2-(bromomethyl)-5-(trifluoromethyl)thiophene

• CAS No.: 1379327-48-6
• Molecular Formula: C6H4BrF3S
• Molecular Weight: 245.06 g/mol
• IUPAC Name: 2-(bromomethyl)-5-(trifluoromethyl)thiophene
• InChI: InChI=1S/C6H4BrF3S/c7-3-4-1-2-5(11-4)6(8,9)10/h1-2H,3H2
• InChI Key: RQMHQBOANGFZLA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(F)(F)F)CBr

Description

“2-(bromomethyl)-5-(trifluoromethyl)thiophene” is a chemical compound that contains bromine and trifluoromethyl groups attached to a thiophene ring. Thiophene is a five-membered aromatic ring with one sulfur atom. The bromomethyl group (-CH2Br) is attached at the 2-position and the trifluoromethyl group (-CF3) is attached at the 5-position of the thiophene ring.

Synthesis Analysis

The synthesis of “this compound” could potentially involve the use of pinacol boronic esters, which are valuable building blocks in organic synthesis. Protodeboronation of these esters can be achieved using a radical approach. Additionally, the trifluoromethylation of carboxylic acids can provide trifluoromethyl ketones.

Molecular Structure Analysis

The molecular structure of “this compound” includes a thiophene ring with a bromomethyl group attached at the 2-position and a trifluoromethyl group attached at the 5-position.

Chemical Reactions Analysis

The chemical reactions involving “this compound” could potentially include protodeboronation of pinacol boronic esters. This reaction involves a radical approach and can be paired with a Matteson–CH2–homologation. Trifluoromethylation reactions are also possible.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by the presence of the bromomethyl and trifluoromethyl groups attached to the thiophene ring. Trifluoromethyl groups are known to enhance lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides.

Mechanism of Action

Target of Action

It’s known that thiophene derivatives have broad biological properties and are considered as important structural motifs in pharmaceuticals and biologically active molecules .

Mode of Action

It’s known that the trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .

Biochemical Pathways

It’s known that the trifluoromethylation of carbon-centered radical intermediates is a significant process .

Result of Action

It’s known that the incorporation of the trifluoromethyl group into the benzo[e][1,2]thiazine 1,1-dioxide scaffold via a reaction of trifluoromethanesulfanylamide with 2-(2-alkynyl)benzenesulfonamide is reported .

Future Directions

The future directions for “2-(bromomethyl)-5-(trifluoromethyl)thiophene” could involve its use in the synthesis of new drugs, agrochemicals, and functional materials. The trifluoromethyl group has seen enormous growth in its incorporation into organic motifs due to its enhanced properties. The development of new trifluoromethylation reactions could also be a potential future direction.

Biochemical Analysis

Biochemical Properties

2-(Bromomethyl)-5-(trifluoromethyl)thiophene plays a significant role in biochemical reactions, particularly in the context of radical trifluoromethylation. This compound can interact with various enzymes and proteins, facilitating the transfer of trifluoromethyl groups to target molecules. The interactions often involve radical intermediates, which can lead to the formation of new carbon-fluorine bonds. These interactions are crucial in the synthesis of pharmaceuticals and agrochemicals, where the trifluoromethyl group enhances the biological activity and stability of the compounds .

Cellular Effects

The effects of this compound on cellular processes are multifaceted This compound can influence cell signaling pathways, gene expression, and cellular metabolismAdditionally, the compound’s interaction with cellular proteins can alter gene expression patterns, potentially affecting cell proliferation, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the formation of radical intermediates that can interact with biomolecules, leading to the transfer of trifluoromethyl groups. This process can result in the inhibition or activation of enzymes, depending on the specific context. Additionally, the compound can bind to specific sites on proteins, altering their conformation and activity. These interactions can lead to changes in gene expression, further influencing cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound can undergo degradation under certain conditions, leading to the formation of byproducts that may have different biological activities. Long-term exposure to the compound in in vitro or in vivo studies can result in cumulative effects on cellular processes, highlighting the importance of understanding its temporal dynamics .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound may exhibit beneficial effects, such as enhancing the activity of specific enzymes or modulating metabolic pathways. At higher doses, the compound can become toxic, leading to adverse effects such as oxidative stress, inflammation, and tissue damage. Understanding the threshold effects and toxicological profile of the compound is essential for its safe and effective use in biomedical applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. The compound can be metabolized through processes such as oxidation, reduction, and conjugation, leading to the formation of metabolites with distinct biological activities. These metabolic pathways can influence the overall metabolic flux and the levels of key metabolites, impacting cellular functions and physiological processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound, influencing its biological activity. The compound’s ability to cross cellular membranes and reach target sites is crucial for its effectiveness in biochemical applications. Understanding the transport mechanisms and distribution patterns can provide insights into the compound’s pharmacokinetics and pharmacodynamics .

Subcellular Localization

The subcellular localization of this compound is an important factor that affects its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, the presence of specific functional groups on the compound can facilitate its localization to the mitochondria, nucleus, or other cellular structures. This localization can influence the compound’s interactions with biomolecules and its overall biological effects .